N-(4-methylphenyl)-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(4-methylphenyl)-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C16H14N2O3/c1-12-5-8-14(9-6-12)17-16(19)10-7-13-3-2-4-15(11-13)18(20)21/h2-11H,1H3,(H,17,19)/b10-7+
• InChI Key: AFRDKACFAZSLOM-JXMROGBWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

N-(4-methylphenyl)-3-(3-nitrophenyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MNPA and is a member of the acrylamide family of compounds. MNPA has been shown to have a wide range of biological activities, making it a promising candidate for use in scientific research.

Mechanism of Action

The mechanism of action of MNPA is not fully understood. However, it is believed that MNPA works by inhibiting the activity of certain enzymes in the body. This leads to a decrease in the production of certain proteins, which can have a variety of biological effects.
Biochemical and Physiological Effects:
MNPA has been shown to have a variety of biochemical and physiological effects. For example, MNPA has been shown to inhibit the growth of cancer cells in vitro. Additionally, MNPA has been shown to reduce inflammation in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using MNPA in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in a variety of experiments. Additionally, MNPA is relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using MNPA in lab experiments is its potential toxicity. MNPA has been shown to be toxic in high concentrations, which can limit its use in some experiments.

Future Directions

There are many potential future directions for MNPA research. One area of interest is the development of new anti-cancer drugs based on MNPA. Additionally, MNPA could be used as a tool to study the mechanisms of cancer and inflammation. Finally, MNPA could be modified to improve its biological activity and reduce its toxicity, making it an even more promising candidate for scientific research.

Scientific Research Applications

MNPA has been studied extensively for its potential applications in various scientific fields. One of the most promising applications is in the field of medicinal chemistry. MNPA has been shown to have anti-cancer properties, making it a potential candidate for the development of new cancer treatments. Additionally, MNPA has been shown to have anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.